molecular formula C10H10ClNO2 B8744437 1-Amino-5-chloro-2,3-dihydro-1H-indene-1-carboxylic acid

1-Amino-5-chloro-2,3-dihydro-1H-indene-1-carboxylic acid

Cat. No.: B8744437
M. Wt: 211.64 g/mol
InChI Key: CLFOMQAQDFIKKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Amino-5-chloro-2,3-dihydro-1H-indene-1-carboxylic acid is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClNO2

Molecular Weight

211.64 g/mol

IUPAC Name

1-amino-5-chloro-2,3-dihydroindene-1-carboxylic acid

InChI

InChI=1S/C10H10ClNO2/c11-7-1-2-8-6(5-7)3-4-10(8,12)9(13)14/h1-2,5H,3-4,12H2,(H,13,14)

InChI Key

CLFOMQAQDFIKKG-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C1C=C(C=C2)Cl)(C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (+/−)-5′-chloro-spiro[imidazolidine-4,1′indan]-2,5-dione (473 mg, 2 mmol) in water (55 mL) containing barium hydroxide nonahydrate (3.06 gm, 10 mmol) was sealed in a screw-top vessel and heated at 120° C. for 22 hours. The reaction suspension was cooled, the vessel opened and the mixture diluted to ˜200 mL with water. This suspension was brought to boil and small pieces of solid carbon dioxide were added over a 1-2 hour period. The heat was removed and the suspension was filtered while still very warm. The aqueous filtrate was concentrated under vacuum and the residue redissolved in water (30 mL). A few drops of sulfuric acid were added and any suspended material removed by filtration before concentrating the aqueous solution to dryness. This residue was triturated with methanol and several crops of the crude title compound were obtained. This material was used as is.
Quantity
473 mg
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
solvent
Reaction Step One
Name
barium hydroxide nonahydrate
Quantity
3.06 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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